Cas no 89295-83-0 (Cyclohexanone, 2,6-bis[bis(methylthio)methylene]-3-methyl-)

• Product name: Cyclohexanone, 2,6-bis[bis(methylthio)methylene]-3-methyl-
• CAS No: 89295-83-0
• MF: C₁₃H₂₀OS₄
• MW: 320.557298660278
• CID: 605043
• PubChem ID: 71323459

Cyclohexanone, 2,6-bis[bis(methylthio)methylene]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2,6-bis[bis(methylthio)methylene]-3-methyl-
• 2,6-bis[bis(methylsulfanyl)methylidene]-3-methylcyclohexan-1-one
• 89295-83-0
• DTXSID00753049

• Inchi： InChI=1S/C13H20OS4/c1-8-6-7-9(12(15-2)16-3)11(14)10(8)13(17-4)18-5/h8H,6-7H2,1-5H3
• InChI Key： SIQHUKSOPTVVHT-UHFFFAOYSA-N
• SMILES： CC1CCC(=C(SC)SC)C(=O)C1=C(SC)SC

Computed Properties

• Exact Mass: 320.03969995g/mol
• Monoisotopic Mass: 320.03969995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 118Ų